3-(2-bromo-4-fluorophenoxy)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-(2-bromo-4-fluorophenoxy)-1-methylpyrazin-2-one
• InChI: InChI=1S/C11H8BrFN2O2/c1-15-5-4-14-10(11(15)16)17-9-3-2-7(13)6-8(9)12/h2-6H,1H3
• InChI Key: HPGPJVXWQHTMGD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)OC2=C(C=C(C=C2)F)Br
• Molecular Formula: C11H8BrFN2O2
• Molecular Weight: 299.10 g/mol

Description

3-(2-bromo-4-fluorophenoxy)-1-methyl-1,2-dihydropyrazin-2-one, commonly referred to as 2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one, is a synthetic compound that has been used in research for a variety of applications. It is a heterocyclic compound that contains two nitrogen atoms, one oxygen atom, one bromine atom, and one fluorine atom. It is a colorless solid that is soluble in water and has a melting point of 170-171°C.

Scientific Research Applications

2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 2-bromo-4-fluorophenyl-1-methyl-1,2-dihydropyrazin-2-one, which is a useful reagent for the preparation of heterocyclic compounds. It has also been used as a catalyst for the synthesis of polymers and as a ligand for coordination chemistry.

Mechanism of Action

The mechanism of action of 2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one is not completely understood. However, it is known that the compound is capable of forming strong hydrogen bonds with other molecules, which is believed to be the main factor in its ability to act as a catalyst for various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one have not been extensively studied. However, it is believed that the compound may have a role in the regulation of cell growth and differentiation. It is also believed to have antioxidant properties, which may be beneficial in certain applications.

Advantages and Limitations for Lab Experiments

2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively stable in solution. It is also soluble in a variety of solvents, making it easy to work with in the lab. However, it does have some limitations. It is a toxic compound, and it can be explosive when heated. It is also sensitive to light and air, so it must be stored and handled with care.

Future Directions

Given the potential applications of 2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one, there are many possible future directions for research. These include further investigation of its biochemical and physiological effects, as well as its potential applications as a catalyst or ligand. Additionally, further research could be conducted into the synthesis of other compounds from 2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one, and its use as a starting material for the synthesis of polymers. Finally, further research could be conducted into the development of safer and more efficient methods for synthesizing and handling the compound.

Synthesis Methods

2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one can be synthesized from a variety of starting materials. One method involves the reaction of 2-bromo-4-fluorophenol and 1-methyl-1,2-dihydropyrazin-2-one in the presence of a base such as sodium hydroxide. The reaction proceeds in two steps, first forming an intermediate, 2-bromo-4-fluorophenoxy-1-methyl-1,2-dihydropyrazin-2-one, which then undergoes a dehydration reaction to form the final product.